N-[(1-hydroxycyclohex-2-en-1-yl)methyl]furan-3-carboxamide

• IUPAC Name: N-[(1-hydroxycyclohex-2-en-1-yl)methyl]furan-3-carboxamide
• InChI: InChI=1S/C12H15NO3/c14-11(10-4-7-16-8-10)13-9-12(15)5-2-1-3-6-12/h2,4-5,7-8,15H,1,3,6,9H2,(H,13,14)
• InChI Key: KQFDPXUCXBUIHE-UHFFFAOYSA-N
• Canonical SMILES: C1CC=CC(C1)(CNC(=O)C2=COC=C2)O
• Molecular Formula: C12H15NO3
• Molecular Weight: 221.25 g/mol

Description

N-[(1-hydroxycyclohex-2-en-1-yl)methyl]furan-3-carboxamide, also known as HET0016, is a selective inhibitor of the enzyme 20-HETE synthase. This compound has been extensively studied for its potential use in various scientific research applications, including cancer treatment, cardiovascular disease, and neurological disorders.

Scientific Research Applications

Antimicrobial Activity

N-[(1-Hydroxycyclohex-2-en-1-yl)methyl]furan-3-carboxamide and its derivatives have been explored for their antimicrobial properties. A study by Cakmak et al. (2022) focused on a thiazole-based heterocyclic amide with a furan-2-carboxamide moiety. This compound exhibited promising antimicrobial activity against various Gram-negative and Gram-positive bacteria and fungi, suggesting potential medical and pharmacological applications (Cakmak et al., 2022).

Synthesis and Structural Analysis

The synthesis and structural characterization of furan-3-carboxamide derivatives are vital for understanding their potential applications. El’chaninov and Aleksandrov (2017) reported on the synthesis of N-(quinolin-6-yl)furan-2-carboxamide and its subsequent chemical transformations, contributing to the knowledge of furan-based compounds (El’chaninov & Aleksandrov, 2017).

Application in Neuroscience

In neuroscience, furan-3-carboxamide derivatives have been investigated for their potential in treating cognitive deficits in schizophrenia. Wishka et al. (2006) identified a novel agonist of the alpha7 neuronal nicotinic acetylcholine receptor with a furan-3-carboxamide structure, demonstrating potential for therapeutic use in cognitive disorders (Wishka et al., 2006).

Development of Bio-Based Materials

The furan-3-carboxamide framework is also being explored in the development of bio-based materials. Mao et al. (2021) synthesized bio-based polyamide from dimethyl furan-2,5-dicarboxylate, demonstrating the potential of furan derivatives in creating sustainable polymers (Mao et al., 2021).

Influenza Virus Inhibition

Research by Yongshi et al. (2017) highlighted the synthesis of furan-carboxamide derivatives as novel inhibitors of the H5N1 influenza A virus. This study demonstrates the potential of furan-3-carboxamide derivatives in antiviral therapy (Yongshi et al., 2017).